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Compound of Interest

Compound Name: 4,6-Dinitro-O-cresol

Cat. No.: B1670846 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 4,6-Dinitro-O-cresol
(DNOC)

This guide provides critical, step-by-step safety and logistical information for researchers,

scientists, and drug development professionals working with 4,6-Dinitro-O-cresol (DNOC).

Adherence to these protocols is paramount to ensure personal safety and proper

environmental containment.

Personal Protective Equipment (PPE)
When handling 4,6-Dinitro-O-cresol, a comprehensive PPE ensemble is mandatory to prevent

exposure through inhalation, skin contact, or eye contact.[1]
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PPE Type Specification

Eye/Face Protection

Chemical safety goggles and a face shield are

required.[1] For work with solutions, indirect-

vent, impact, and splash-resistant goggles

should be worn.[2]

Skin Protection

A chemical-resistant lab coat or a complete suit

is necessary to protect against chemical

exposure.[1] Coveralls should be made of a

closely-woven material like nylon or cotton.[3]

Hand Protection

Appropriate chemical-resistant gloves (e.g.,

nitrile rubber) must be worn.[1][4] Always

inspect gloves for integrity before use.

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed. The specific type of respirator

depends on the airborne concentration of

DNOC.

Respiratory Protection Levels:
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Exposure Level Required Respirator

Up to 2 mg/m³
Any air-purifying full-facepiece respirator with an

N95, R95, or P95 filter.[5]

Up to 5 mg/m³

Any air-purifying, full-facepiece respirator with

an N100, R100, or P100 filter.[5] A NIOSH-

approved supplied-air respirator with a full

facepiece operated in a pressure-demand or

other positive-pressure mode is also an option.

[2]

Above 5 mg/m³ (Immediately Dangerous to Life

and Health)

A NIOSH-approved self-contained breathing

apparatus (SCBA) with a full facepiece operated

in a pressure-demand or other positive-pressure

mode.[2]

Operational Plan for Safe Handling
All work with DNOC must be conducted within a certified chemical fume hood to minimize

inhalation exposure.[1]

Step-by-Step Handling Protocol:

Preparation:

Thoroughly read and understand the Safety Data Sheet (SDS) for 4,6-Dinitro-O-cresol.[1]

Ensure a chemical fume hood, eyewash station, and safety shower are all operational and

accessible.[1]

Assemble all necessary laboratory equipment and materials.

Don the complete, appropriate PPE as specified above.[1]

Handling:

Conduct all manipulations of DNOC inside a designated and properly functioning chemical

fume hood.[1]
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To prevent static discharge when transferring the substance, ensure containers are

grounded and bonded.[1]

Handle the substance carefully to avoid the formation of dust and aerosols.[6]

Use the minimum quantity of DNOC necessary for the experiment.[1]

Keep containers tightly sealed when not in use.[7]

Post-Experiment:

Decontaminate all work surfaces and equipment that came into contact with DNOC.[1]

Dispose of all waste in designated hazardous waste containers, adhering to institutional

and local regulations.[1]

Remove PPE in the correct sequence to prevent cross-contamination.[1]

Wash hands and face thoroughly with soap and water after completing work and before

leaving the laboratory.[1][2]
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Handling (in Fume Hood)

Post-Experiment

Read SDS
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Transfer DNOC

Perform Experiment

Keep Containers Closed

Decontaminate

Dispose of Waste
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Exposure Event

Immediate Actions

Follow-up

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Flush Eyes (15 min) Rinse Mouth & Drink Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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